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Compound of Interest

Compound Name: 4-Bromobenzenesulfonohydrazide

Cat. No.: B1265807 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-
Bromobenzenesulfonohydrazide (CAS No. 2297-64-5), a key reagent in various chemical

syntheses. Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical Identification and Properties
4-Bromobenzenesulfonohydrazide is a solid organic compound.[1] For safe handling, it is

essential to be aware of its physical and chemical properties.

Property Value

CAS Number 2297-64-5[2][3][4][5]

Molecular Formula C₆H₇BrN₂O₂S[3]

Molecular Weight 251.1 g/mol [3]

Appearance Solid, often crystalline[1]

Solubility
Soluble in polar solvents like water and

alcohols[1]

Storage Temperature -20°C[3]
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Hazard Identification and Classification
While a specific GHS classification for 4-Bromobenzenesulfonohydrazide is not readily

available in the provided search results, related compounds such as 4-Bromobenzenesulfonyl

chloride are classified as corrosive and can cause severe skin and eye damage.[6] Given the

structural similarities, a cautious approach is warranted. Potential hazards may include:

Skin irritation or burns upon contact.

Serious eye irritation or damage.

Respiratory tract irritation if inhaled.

Harmful if swallowed.

A thorough risk assessment should be conducted before handling this compound.

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

integrity of the compound.

Handling:

Use in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[1]

Wash hands thoroughly after handling.

Avoid contact with skin, eyes, and clothing.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7]
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The recommended storage temperature is -20°C.[3]

Keep away from incompatible materials such as strong oxidizing agents.

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate action is necessary.

Accidental Release:

Minor Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a

sealed container for disposal.

Major Spills: Evacuate the area and prevent entry. Wear appropriate PPE and contain the

spill. Absorb with an inert material and collect for disposal.

First Aid:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, lifting upper and

lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Experimental Protocols
While specific experimental protocols for the safety and handling of 4-
Bromobenzenesulfonohydrazide are not detailed in the provided search results, a general

protocol for handling solid chemicals should be followed.

General Protocol for Weighing and Dispensing:
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Preparation: Ensure the chemical fume hood is operational. Gather all necessary equipment,

including a weigh boat, spatula, and a pre-labeled, sealable container for the dispensed

chemical. Don appropriate PPE.

Weighing: Place a clean weigh boat on the analytical balance and tare it. Carefully transfer

the desired amount of 4-Bromobenzenesulfonohydrazide to the weigh boat using a clean

spatula, minimizing dust creation.

Transfer: Once the desired weight is achieved, carefully transfer the compound to the

reaction vessel or the pre-labeled container within the fume hood.

Clean-up: Clean the spatula and the weighing area. Dispose of the weigh boat and any

contaminated materials in the appropriate chemical waste container.

Documentation: Record the amount of chemical used in the laboratory notebook.

Visualized Safety Workflows
To further clarify safety procedures, the following diagrams illustrate key decision-making

processes.
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Figure 1: Hazard Identification and Initial Response
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Caption: Figure 1: Hazard Identification and Initial Response Workflow.
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Figure 2: Personal Protective Equipment (PPE) Selection
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Caption: Figure 2: Personal Protective Equipment (PPE) Selection Workflow.

Toxicological and Ecological Information
Detailed toxicological and ecological data for 4-Bromobenzenesulfonohydrazide are not

extensively available in the public domain. However, brominated aromatic compounds can be
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hazardous to the environment and should not be released into drains or waterways. All waste

materials should be disposed of in accordance with local, state, and federal regulations.

Disclaimer: This guide is intended for informational purposes only and is based on the limited

information available. It is not a substitute for a comprehensive Safety Data Sheet (SDS) and a

thorough risk assessment conducted by qualified personnel. Always consult the most up-to-

date SDS for the specific product you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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